Cas no 1822907-35-6 (2-(trifluoromethyl)thiophen-3-amine)
2-(Trifluoromethyl)thiophen-3-amine is a fluorinated heterocyclic amine with a trifluoromethyl group at the 2-position and an amine functionality at the 3-position of the thiophene ring. This compound is valued for its unique electronic and steric properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amine moiety allows for further functionalization via coupling or condensation reactions. Its structural features contribute to improved bioavailability and binding affinity in bioactive molecules. The compound is particularly useful in the development of fluorinated analogs for medicinal chemistry and material science applications.
1822907-35-6 structure
Product Name:2-(trifluoromethyl)thiophen-3-amine
CAS No:1822907-35-6
MF:C5H4F3NS
MW:167.152170181274
MDL:MFCD27938703
CID:5162460
Update Time:2025-08-05
2-(trifluoromethyl)thiophen-3-amine Chemical and Physical Properties
Names and Identifiers
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- 2-(trifluoromethyl)thiophen-3-amine
- 3-Thiophenamine, 2-(trifluoromethyl)-
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- MDL： MFCD27938703
- Inchi： 1S/C5H4F3NS/c6-5(7,8)4-3(9)1-2-10-4/h1-2H,9H2
- InChI Key： AJXDLSDHYHKLJJ-UHFFFAOYSA-N
- SMILES： C1(C(F)(F)F)SC=CC=1N
2-(trifluoromethyl)thiophen-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D542493-5g |
2-(trifluoromethyl)thiophen-3-amine |
1822907-35-6 | 95% | 5g |
$2200 | 2024-08-03 | |
| eNovation Chemicals LLC | D542493-5g |
2-(trifluoromethyl)thiophen-3-amine |
1822907-35-6 | 95% | 5g |
$2200 | 2025-02-19 | |
| eNovation Chemicals LLC | D542493-5g |
2-(trifluoromethyl)thiophen-3-amine |
1822907-35-6 | 95% | 5g |
$2200 | 2025-02-19 |
2-(trifluoromethyl)thiophen-3-amine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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